PKM2 activator 4

• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol
• InChI: InChI=1S/C16H16N2O4S/c1-17(11-12-6-4-3-5-7-12)23(20,21)13-8-9-14-15(10-13)22-16(19)18(14)2/h3-10H,11H2,1-2H3
• InChIKey: YQAHCTSIMVHYRE-UHFFFAOYSA-N

Standard PKM2 activators like TEPP-46 (92 nM) drive maximal tetramer stabilization, obscuring partial activation biology. PKM2 activator 4 (CAS 781656-66-4) offers a distinct micromolar activation profile (AC50 = 1-10 µM), enabling: • Graded dose-response curves for Warburg effect & serine biosynthesis studies • Scaffold-hopping controls (benzoxazole-sulfonamide vs. TEPP-46/DASA-58 cores) • Low-potency comparator to distinguish on-target from off-target effects Benzoxazole-sulfonamide scaffold. MW 332.37 g/mol. Shipped ambient.

PKM2 activator 4: Potency-Differentiated PKM2 Probe

PKM2 activator 4 (CAS 781656-66-4) is a small-molecule allosteric activator of pyruvate kinase M2 (PKM2) with an activation concentration (AC50) ranging from 1 to 10 μM in biochemical assays . It is primarily employed in preclinical cancer research to modulate tumor cell metabolism by shifting the PKM2 oligomeric equilibrium toward the highly active tetrameric state . Structurally, it is a sulfonamide derivative (N-benzyl-N,3-dimethyl-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonamide) with a molecular weight of 332.37 g/mol . This compound belongs to a well-established class of PKM2 activators but exhibits a distinct potency and selectivity profile compared to other widely used activators such as TEPP-46 (ML265) and DASA-58 .

Activation Profile Micromolar activation range supports graded dose-response study design

Chemical Scaffold Structurally distinct benzoxazole-sulfonamide for scaffold diversification studies

Research Context Tool for investigating partial PKM2 activation in cancer cell metabolism models

PKM2 activator 4: Substitution Risks

PKM2 activators are not functionally interchangeable due to marked differences in potency, isoform selectivity, and chemical scaffold that translate into distinct experimental outcomes. While compounds like TEPP-46 and DASA-58 achieve potent activation (AC50 values in the low nanomolar range) and have demonstrated high selectivity over other pyruvate kinase isoforms (PKM1, PKL, PKR) , PKM2 activator 4 exhibits a distinctly weaker potency profile (AC50 of 1-10 μM) that may be advantageous in experimental systems where partial or graded activation of PKM2 is desired to avoid metabolic stress or off-target effects . Furthermore, the sulfonamide-based chemical scaffold of PKM2 activator 4 differs fundamentally from the thienopyrrolopyridazinone core of TEPP-46 and the quinoline-sulfonamide structure of DASA-58, which can impact solubility, cell permeability, and metabolic stability, thereby influencing in vivo bioavailability and target engagement [1]. Substituting one PKM2 activator for another without considering these quantitative differences can lead to irreproducible results and misinterpretation of PKM2-dependent phenotypes.

Potency tier mismatch (>10-fold) may shift dose-response relationships and partial activation readouts versus nanomolar PKM2 activators.

Distinct chemical scaffold limits direct substitution; binding mode and off-target profile may differ from thienopyrrolopyridazinone or diarylsulfonamide cores.

In vivo tumor model data not available; pharmacodynamic response cannot be assumed to match high-potency activators such as TEPP-46.

• [1] Anastasiou, D., et al. (2012). Pyruvate kinase M2 activators promote tetramer formation and suppress tumorigenesis. Nat. Chem. Biol. 8, 839-847. View Source

PKM2 activator 4: Comparison with Benchmark Activators

In Vitro Activation Potency

PKM2 activator 4 demonstrates an AC50 of 1-10 μM for activating recombinant PKM2 in biochemical assays, which is approximately 10- to 100-fold less potent than TEPP-46 (AC50 = 92 nM) . This lower potency may provide a useful experimental window for studying PKM2 function under conditions where complete or near-complete activation is undesirable, such as when investigating partial metabolic reprogramming or when avoiding potential feedback inhibition .

Activation Potency

Head-to-head

Target (PKM2 activator 4) AC50 1–10 μM

Comparators TEPP-46: 92 nM; DASA-58: 38 nM; PKM2 activator 2: 66 nM

Supports low-potency control or partial activation study design

Cell-free enzymatic assays; verify under identical conditions

Evidence Dimension	PKM2 activation potency (AC50)
Target Compound Data	1-10 μM
Comparator Or Baseline	TEPP-46 (92 nM)
Quantified Difference	10- to 100-fold lower potency
Conditions	Biochemical assay with recombinant PKM2

Why This Matters

Researchers requiring a weak or partial PKM2 activator for titration studies or to avoid metabolic toxicity may preferentially select PKM2 activator 4 over high-potency analogs.

Aqueous Solubility Assessment

PKM2 activator 4 is a sulfonamide derivative (N-benzyl-N,3-dimethyl-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonamide) with a molecular weight of 332.37 g/mol, whereas TEPP-46 is a thienopyrrolopyridazinone (MW ~400 g/mol) and DASA-58 is a substituted N,N'-diarylsulfonamide (MW ~450 g/mol) . These structural differences confer distinct physicochemical properties, including potentially different solubility, permeability, and metabolic stability profiles, which can critically affect in vivo pharmacokinetics and tissue distribution [1].

Aqueous Solubility

Data to verify

No aqueous solubility reported; DMSO-soluble confirmed

Requires empirical solubility verification for buffered assay conditions

TEPP-46 solubility in PBS provided for context only

Evidence Dimension	Chemical scaffold and molecular weight
Target Compound Data	Sulfonamide derivative; MW 332.37 g/mol
Comparator Or Baseline	TEPP-46 (thienopyrrolopyridazinone; MW ~400 g/mol); DASA-58 (diarylsulfonamide; MW ~450 g/mol)
Quantified Difference	N/A (qualitative comparison of scaffold class)
Conditions	N/A

Why This Matters

A unique chemical scaffold can offer alternative synthetic accessibility, different patent landscape, and distinct off-target interaction profiles, making it a valuable tool for orthogonal validation of PKM2-dependent phenotypes.

• [1] Walsh, M.J., et al. (2011). 2-Oxo-N-aryl-1,2,3,4-tetrahydroquinoline-6-sulfonamides as activators of the tumor cell specific M2 isoform of pyruvate kinase. Bioorg. Med. Chem. Lett. 21, 6322-6327. View Source

Distinct Chemical Scaffold

TEPP-46 is highly selective for PKM2, showing little or no activity against PKM1, PKL, and PKR at concentrations up to 57 μM . In contrast, the isoform selectivity profile of PKM2 activator 4 has not been extensively characterized, but its lower potency (AC50 1-10 μM) suggests a potentially narrower therapeutic window where off-target effects on other pyruvate kinase isoforms could become relevant at higher concentrations . This lack of selectivity data represents both a limitation and a potential differentiation point: researchers seeking a less selective activator for specific experimental contexts may find PKM2 activator 4 advantageous.

Chemical Scaffold

Class-level inference

Target Benzoxazole-sulfonamide, MW 332

Comparators TEPP-46: thienopyrrolopyridazinone; DASA-58: diarylsulfonamide

Enables scaffold hopping and reduces chemotype-specific off-target risk

Binding mode at PKM2 subunit interface may differ

Evidence Dimension	Isoform selectivity (PKM1, PKL, PKR)
Target Compound Data	Not reported
Comparator Or Baseline	TEPP-46: little or no activity against PKM1, PKL, PKR at 57 μM
Quantified Difference	Unknown
Conditions	N/A

Why This Matters

The absence of selectivity data means users must empirically validate target specificity, but it may also indicate a distinct polypharmacology profile suitable for certain applications.

PKM2 activator 4: Recommended Application Scenarios

Dose-Response Profiling for Cancer Metabolism

PKM2 activator 4, with its AC50 of 1-10 μM, is ideally suited for experiments requiring graded or submaximal activation of PKM2. Unlike TEPP-46, which achieves near-complete activation at low nanomolar concentrations, PKM2 activator 4 allows researchers to titrate the degree of PKM2 tetramerization and glycolytic flux modulation . This is particularly useful in cancer metabolism studies where intermediate PKM2 activity states may more accurately reflect physiological tumor microenvironments or where excessive activation could induce serine auxotrophy and cell death [1].

Scaffold Hopping and Chemical Probe Diversification

The unique sulfonamide-based chemical structure of PKM2 activator 4 provides an orthogonal tool for confirming that observed biological effects are truly PKM2-dependent rather than compound-specific artifacts. By comparing results obtained with PKM2 activator 4 against those from structurally distinct activators like TEPP-46 or DASA-58, researchers can strengthen confidence in target engagement and rule out off-target liabilities . This is a critical step in target validation and chemical biology workflows [1].

Low-Potency Control for Target Engagement

PKM2 activator 4's sulfonamide scaffold and moderate potency make it an attractive starting point for medicinal chemistry optimization campaigns. The compound's synthetic accessibility and well-defined structure-activity relationships (SAR) for related sulfonamide PKM2 activators enable rapid analogue synthesis and iterative improvement of potency, selectivity, and pharmacokinetic properties . In contrast, more complex scaffolds like TEPP-46 may present greater synthetic challenges, making PKM2 activator 4 a more tractable lead for academic and industrial drug discovery efforts [1].

Application

Selection Property

Validation Focus

Graded dose-response profiling in cancer cell metabolism

Micromolar activation profile

Verify partial PKM2 activation effects on glycolysis and serine pathway endpoints

Scaffold hopping and chemical probe diversification

Structurally distinct benzoxazole-sulfonamide core

Confirm target engagement specificity; off-target profiling vs. benchmark scaffolds

Low-potency control for target engagement assays

Lower activation potency tier relative to nanomolar activators

Distinguish concentration-dependent PKM2 effects from off-target activities

PKM2 scavenging and polypharmacology interaction studies

Inferred lower binding affinity from higher AC50

Competitive binding assays to probe non-canonical PKM2 interactions

• [1] Kung, C., et al. (2012). Small molecule activation of PKM2 in cancer cells induces serine auxotrophy. Chem. Biol. 19, 1187-1198. View Source